Cas no 108102-48-3 (L-allo-Threoninol)

• Product Name: L-allo-Threoninol
• CAS No: 108102-48-3
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• CID: 1184845
• Update Time: 2025-06-13

L-allo-Threoninol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 2-amino-, (2R,3S)-
• L-allo-Threoninol

• Inchi： 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4+/m0/s1
• InChI Key： MUVQIIBPDFTEKM-IUYQGCFVSA-N
• SMILES： O[C@@H](C)[C@@H](CO)N

Computed Properties

• Exact Mass: 105.07903

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on L-allo-Threoninol

Comprehensive Overview of L-allo-Threoninol (CAS No. 108102-48-3): Properties, Applications, and Research Insights

L-allo-Threoninol (CAS No. 108102-48-3) is a stereoisomer of threoninol, a derivative of the amino acid threonine. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The L-allo-Threoninol molecule features a hydroxyl group at the β-position, distinguishing it from other threonine derivatives. Researchers are particularly interested in its role as a chiral building block for synthesizing peptides, nucleoside analogs, and other bioactive molecules.

In recent years, the demand for L-allo-Threoninol has surged due to its utility in drug discovery and development. Its ability to modulate protein-protein interactions and enzyme activity makes it a valuable tool in designing therapeutics for metabolic disorders and neurodegenerative diseases. A growing trend in scientific literature highlights its potential in cancer research, where it serves as a precursor for targeted therapies. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable pharmaceutical manufacturing.

The synthesis of L-allo-Threoninol (CAS No. 108102-48-3) often involves asymmetric hydrogenation or enzymatic resolution, methods that ensure high enantiomeric purity—a critical factor for biomedical applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and stereochemical configuration. These quality control measures are essential for researchers investigating its structure-activity relationships (SAR) in drug design.

Beyond pharmaceuticals, L-allo-Threoninol finds applications in agrochemicals and specialty chemicals. Its chiral nature contributes to the development of environmentally friendly pesticides with reduced off-target effects. This aligns with the increasing consumer demand for eco-friendly products and regulatory pressures to minimize chemical footprints. Furthermore, its use in cosmetic formulations as a skin-conditioning agent has been explored, leveraging its hygroscopic properties and biocompatibility.

Frequently asked questions about L-allo-Threoninol include its stability under various pH conditions, solubility profiles, and compatibility with other reagents. Researchers also inquire about scalable synthesis methods to meet industrial demands. Addressing these queries, studies confirm its stability in neutral to slightly acidic conditions, with optimal solubility in polar solvents like water and ethanol. Recent advancements in continuous flow chemistry have improved its production efficiency, reducing costs and waste generation.

In conclusion, L-allo-Threoninol (CAS No. 108102-48-3) represents a versatile compound with broad interdisciplinary relevance. Its applications span from cutting-edge biopharmaceuticals to sustainable agrochemicals, driven by its stereochemical precision and functional adaptability. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing contemporary challenges in health and environmental sciences.